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Compound of Interest

Compound Name: Antifungal agent 94

Cat. No.: B12372328

In-depth Technical Guide: Antifungal Agent 94

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antifungal agent 94, also identified as compound 49 in recent literature, is a novel flavonoid
derivative showcasing significant potential as a potent antifungal agent.[1] This technical guide
provides a comprehensive overview of its chemical structure, known properties, and the
methodologies relevant to its synthesis and evaluation. The information presented herein is
based on publicly available data and is intended to serve as a foundational resource for
researchers in the fields of mycology, agrochemicals, and drug discovery.

Chemical Structure and Properties

Antifungal agent 94 is a synthetically derived flavonoid substituted with a 5-sulfonyl-1,3,4-
thiadiazole moiety.[1]

Chemical Name: 2-((5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl)imino)-6-chloro-3-(4-
chlorophenyl)-2,3-dihydro-4H-chromen-4-one

Molecular Formula: C17H17CIN206S2

Molecular Weight: 444.91 g/mol
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CAS Number: 3030502-21-4

Physicochemical Properties (Predicted)

Property Value
Boiling Point 630.7 £ 65.0 °C
Density 1.62 £ 0.1 g/cm?

Note: The physicochemical properties listed above are predicted and have not been
experimentally verified in the available literature.

Antifungal Activity

Antifungal agent 94 has demonstrated notable efficacy against the plant pathogenic fungus
Rhizoctonia solani. The following table summarizes the reported quantitative data.[1]

Fungal Species ECso (pg/mL) ECso (uM)

Rhizoctonia solani 0.46 0.28

Experimental Protocols

While the full, detailed experimental protocols from the primary research are not publicly
available, this section outlines a generalized methodology for the synthesis and antifungal
evaluation of similar flavonoid derivatives, based on standard laboratory practices.

General Synthesis of 5-Sulfonyl-1,3,4-thiadiazole-
Substituted Flavonoids

The synthesis of compounds like Antifungal agent 94 typically involves a multi-step process. A
plausible synthetic workflow is outlined in the diagram below. The initial steps would likely
involve the synthesis of the flavonoid core, followed by the introduction of the 1,3,4-thiadiazole
ring and subsequent sulfonation.
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Caption: A potential synthetic workflow for Antifungal agent 94.

In Vitro Antifungal Activity Assay: Mycelium Growth
Rate Method

The antifungal activity against Rhizoctonia solani is commonly determined using the mycelium
growth rate method.
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» Preparation of Fungal Plates:Rhizoctonia solani is cultured on a suitable medium, such as
Potato Dextrose Agar (PDA), until a mature mycelial mat is formed.

o Preparation of Test Compounds: Antifungal agent 94 is dissolved in an appropriate solvent
(e.g., DMSO) to create a stock solution. Serial dilutions are then prepared to achieve the
desired test concentrations.

» Poisoned Plate Technique: The various concentrations of the antifungal agent are
incorporated into molten PDA. The amended PDA is then poured into sterile Petri dishes.

 Inoculation: A small plug of the actively growing mycelium of R. solani is placed at the center
of each agar plate containing the antifungal agent. A control plate containing only the solvent
is also prepared.

 Incubation: The plates are incubated at an optimal temperature for fungal growth (typically
25-28°C) for a specified period.

o Data Collection: The diameter of the fungal colony is measured at regular intervals.

» Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the
formula: % Inhibition = [(C - T) / C] * 100 Where C is the average diameter of the mycelial
colony in the control group, and T is the average diameter of the mycelial colony in the
treatment group.

o ECso Determination: The half-maximal effective concentration (ECso) is calculated by probit
analysis of the concentration-response data.

Mechanism of Action

The precise mechanism of action for Antifungal agent 94 has not been fully elucidated in the
available literature. However, preliminary studies on a structurally related compound suggest
that it may disrupt the normal growth of fungal hyphae, leading to disordered entanglement,
shrinkage of the hyphal surface, and extravasation of cellular contents.[1] Further research is
required to determine the specific molecular target and signaling pathways affected by
Antifungal agent 94.

Conclusion
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Antifungal agent 94 is a promising new chemical entity with potent activity against the
significant plant pathogen Rhizoctonia solani. Its novel structure as a 5-sulfonyl-1,3,4-
thiadiazole-substituted flavonoid presents an interesting scaffold for the development of new
antifungal agents. Further investigation into its spectrum of activity, mechanism of action, and
potential for in vivo applications is warranted. This technical guide provides a foundational
understanding of this compound for the scientific community, encouraging further research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. ["Antifungal agent 94" chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372328#antifungal-agent-94-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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